[4-(4-Aminophenyl)piperazin-1-yl](4-chlorophenyl)methanone

• IUPAC Name: [4-(4-aminophenyl)piperazin-1-yl]-(4-chlorophenyl)methanone
• InChI: InChI=1S/C17H18ClN3O/c18-14-3-1-13(2-4-14)17(22)21-11-9-20(10-12-21)16-7-5-15(19)6-8-16/h1-8H,9-12,19H2
• InChI Key: OTHXPJBIXPWCAS-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=C(C=C2)N)C(=O)C3=CC=C(C=C3)Cl
• Molecular Formula: C17H18ClN3O
• Molecular Weight: 315.8 g/mol
• CAS No.: 585567-84-6

Description

[4-(4-Aminophenyl)piperazin-1-yl](4-chlorophenyl)methanone is a useful research compound. Its molecular formula is C17H18ClN3O and its molecular weight is 315.8. The purity is usually 95%.
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Scientific Research Applications

Anticancer and Antituberculosis Applications

4-(4-Aminophenyl)piperazin-1-ylmethanone derivatives exhibit notable anticancer and antituberculosis activities. Specifically, certain derivatives have demonstrated in vitro anticancer activity against the human breast cancer cell line MDA-MB-435 and significant antituberculosis activity against the standard strain of M. tb h37Rv. These compounds were synthesized through a straightforward and convenient method, and their potential in treating these diseases is underscored by their activities in preclinical models (Mallikarjuna et al., 2014).

Corrosion Inhibition

Derivatives of 4-(4-Aminophenyl)piperazin-1-ylmethanone, such as 4-(4-aminobenzoyl) piperazin-1-yl)(furan-2-yl)methanone (4-4-ABPFM) and 4-(4-aminophenyl)piperazin-1-yl)(furan-2-yl)methanone (4-4-APFM), have shown promising results as corrosion inhibitors for mild steel in acidic medium. These compounds demonstrate high inhibition efficiency, up to 80% for 4-4-ABPFM and 73% for 4-4-APFM, highlighting their potential in corrosion prevention (Singaravelu et al., 2022).

Antimicrobial Activity

In the realm of antimicrobial applications, certain derivatives of 4-(4-Aminophenyl)piperazin-1-ylmethanone have been synthesized and shown to exhibit potent antimicrobial activities. Notably, the novel diphenyl piperazine-based sulfanilamides synthesized from commercially available acetanilide and (4-chlorophenyl)(phenyl)methanone have displayed better inhibitory potency than sulfanilamide against tested bacterial strains, indicating their potential in antimicrobial therapies (Wang et al., 2011).

These applications underscore the versatile potential of 4-(4-Aminophenyl)piperazin-1-ylmethanone derivatives in various fields of scientific research, from medical treatments to material preservation.

Mechanism of Action

Target of Action

Similar compounds have been shown to interact with various receptors and enzymes .

Mode of Action

It’s known that the compound can form hydrogen bonds with certain amino acids in the active site of enzymes . This interaction could potentially alter the enzyme’s activity, leading to changes in cellular processes.

Biochemical Pathways

Similar compounds have been associated with inflammation processes .

Pharmacokinetics

Similar compounds have been shown to be absorbed and distributed in the body, metabolized, and then excreted .

Result of Action

Similar compounds have been associated with anti-inflammatory effects .